Cas no 2649086-39-3 (2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-2-methylbutanoic acid)

• Product Name: 2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-2-methylbutanoic acid
• CAS No: 2649086-39-3
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 5928815
• PubChem ID: 165548195
• Update Time: 2025-05-19

2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-2-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-2-methylbutanoic acid
• 2-{[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]formamido}-2-methylbutanoic acid
• EN300-1490304
• 2649086-39-3

• Inchi： 1S/C26H30N2O5/c1-3-25(2,23(30)31)27-22(29)26(14-8-9-15-26)28-24(32)33-16-21-19-12-6-4-10-17(19)18-11-5-7-13-20(18)21/h4-7,10-13,21H,3,8-9,14-16H2,1-2H3,(H,27,29)(H,28,32)(H,30,31)
• InChI Key： JHJAOPSLFFALLK-UHFFFAOYSA-N
• SMILES： O=C(C1(CCCC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC(C(=O)O)(C)CC

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 727
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 105Ų

Additional information on 2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-2-methylbutanoic acid

Introduction to 2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-2-methylbutanoic acid (CAS No. 2649086-39-3)

2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-2-methylbutanoic acid, identified by its CAS number 2649086-39-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a fluorenylmethoxycarbonyl (Fmoc) protecting group, a cyclopentylformamido moiety, and a methylbutanoic acid side chain. The presence of these structural features not only makes it a subject of interest for synthetic chemists but also positions it as a potential candidate for drug discovery and development.

The Fmoc group is particularly noteworthy in the context of peptide synthesis, where it serves as an effective protecting group for amino groups during solid-phase peptide manufacturing. However, in the case of this compound, the Fmoc moiety is incorporated into a more complex scaffold, suggesting applications beyond traditional peptide chemistry. The cyclopentylformamido unit introduces a rigid cyclopentane ring into the molecule, which can influence both its physicochemical properties and its biological activity. This structural feature is often exploited in medicinal chemistry to enhance binding affinity and metabolic stability.

The methylbutanoic acid side chain adds another layer of complexity, contributing to the compound's overall solubility and lipophilicity. These properties are critical factors in drug design, as they determine how well a molecule can interact with biological targets and be absorbed by the body. The combination of these elements makes 2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-2-methylbutanoic acid a multifaceted compound with potential applications in various therapeutic areas.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such compounds with greater accuracy. The structural motifs present in this molecule, particularly the fluorenylmethoxycarbonyl and cyclopentylformamido groups, are known to interact with specific biological targets. For instance, the fluorenylmethoxycarbonyl group has been shown to modulate enzyme activity, while the cyclopentylformamido moiety can enhance binding interactions with receptors. These insights have spurred interest in exploring the pharmacological potential of derivatives of this compound.

In the realm of drug discovery, the development of novel scaffolds that combine known pharmacophores is a common strategy to identify compounds with improved efficacy and reduced toxicity. The structural features of 2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-2-methylbutanoic acid align well with this approach. The presence of both polar and nonpolar regions allows for versatile interactions with biological targets, making it a promising candidate for further investigation.

One area where this compound shows particular promise is in the treatment of neurological disorders. The rigid structure provided by the cyclopentylformamido moiety can mimic natural bioactive molecules that interact with neurotransmitter receptors. Additionally, the lipophilic nature of the methylbutanoic acid side chain facilitates blood-brain barrier penetration, which is essential for treating central nervous system disorders. Preliminary computational studies suggest that derivatives of this compound may exhibit inhibitory effects on enzymes involved in neurodegenerative diseases.

Another emerging application lies in oncology research. The unique combination of structural features in this molecule makes it an attractive candidate for developing novel anticancer agents. The fluorenylmethoxycarbonyl group has been reported to interfere with protein-protein interactions that are critical for cancer cell proliferation. Furthermore, the cyclopentane ring can serve as a scaffold for designing molecules that selectively target tumor cells without affecting healthy tissues.

The synthesis of this compound presents an interesting challenge due to its complex structure. Traditional synthetic routes often involve multi-step processes that require careful optimization to ensure high yield and purity. However, recent developments in synthetic methodologies have made it possible to streamline these processes using advanced catalytic systems and green chemistry principles. This has not only improved efficiency but also reduced environmental impact.

In conclusion, 2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-2-methylbutanoic acid (CAS No. 2649086-39-3) is a structurally sophisticated compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a versatile tool for drug discovery across multiple therapeutic areas. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in developing next-generation therapeutics.